Cas no 1804155-81-4 (5-(3-Bromopropyl)-2-ethylmandelic acid)

• Product Name: 5-(3-Bromopropyl)-2-ethylmandelic acid
• CAS No: 1804155-81-4
• MF: C₁₃H₁₇BrO₃
• MW: 301.176283597946
• CID: 4941108
• Update Time: 2025-05-23

5-(3-Bromopropyl)-2-ethylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromopropyl)-2-ethylmandelic acid

• Inchi： 1S/C13H17BrO3/c1-2-10-6-5-9(4-3-7-14)8-11(10)12(15)13(16)17/h5-6,8,12,15H,2-4,7H2,1H3,(H,16,17)
• InChI Key： OEBTUIDSDSTHAD-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(CC)=C(C(C(=O)O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 245
• XLogP3: 3
• Topological Polar Surface Area: 57.5

Additional information on 5-(3-Bromopropyl)-2-ethylmandelic acid

5-(3-Bromopropyl)-2-ethylmandelic Acid: A Comprehensive Overview

5-(3-Bromopropyl)-2-ethylmandelic acid (CAS No. 1804155-81-4) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its brominated propyl group and ethyl substitution on the mandelic acid backbone, exhibits intriguing chemical properties and potential applications in drug development. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, characterization, and biological activity in greater depth.

The structure of 5-(3-bromopropyl)-2-ethylmandelic acid is notable for its combination of a brominated alkyl chain and an aromatic carboxylic acid moiety. The presence of the bromine atom in the 3-position of the propyl group introduces unique electronic and steric effects, which can influence the compound's reactivity and bioavailability. This feature has made it a valuable substrate for studying bromination reactions and their implications in medicinal chemistry.

Recent studies have highlighted the potential of 5-(3-bromopropyl)-2-ethylmandelic acid as a precursor for synthesizing bioactive molecules. For instance, researchers have employed this compound in the development of anti-inflammatory agents and antioxidants. Its ability to undergo various functional group transformations, such as nucleophilic substitution and oxidation, has further expanded its utility in organic synthesis.

In terms of synthesis, 5-(3-bromopropyl)-2-ethylmandelic acid can be prepared through a multi-step process involving Friedel-Crafts alkylation, followed by oxidation and substitution reactions. The optimization of these steps has been a focus of recent research efforts, with scientists exploring greener and more efficient methodologies to enhance yield and purity.

The biological activity of 5-(3-bromopropyl)-2-ethylmandelic acid has also been a subject of extensive investigation. Preclinical studies have demonstrated its potential as an anti-cancer agent, particularly in targeting specific signaling pathways involved in tumor growth and metastasis. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammatory diseases, offering promising results that warrant further clinical evaluation.

From an environmental perspective, the degradation pathways of 5-(3-bromopropyl)-2-ethylmandelic acid have been studied to assess its ecological impact. Research indicates that under certain conditions, this compound undergoes biodegradation via microbial action, reducing concerns about its persistence in natural ecosystems.

In conclusion, 5-(3-bromopropyl)-2-ethylmandelic acid (CAS No. 1804155-81-4) stands as a versatile compound with diverse applications across multiple disciplines. Its chemical properties, synthetic accessibility, and biological activity make it a valuable tool for advancing drug discovery and chemical innovation. As research continues to unfold, this compound is poised to contribute significantly to the development of novel therapeutic agents and sustainable chemical processes.